Cas no 2791-79-9 (Dibenzyl L-Aspartate)

Dibenzyl L-Aspartate is a protected derivative of L-aspartic acid, where the carboxyl groups are esterified with benzyl groups. This modification enhances the compound's stability and solubility in organic solvents, making it a valuable intermediate in peptide synthesis and pharmaceutical applications. The benzyl protecting groups can be selectively removed under mild conditions, allowing for controlled deprotection in multi-step reactions. Dibenzyl L-Aspartate is particularly useful in asymmetric synthesis and the preparation of chiral building blocks. Its high purity and consistent performance ensure reliable results in research and industrial processes. The compound is typically supplied as a white crystalline solid, with strict quality control to meet analytical standards.

Dibenzyl L-Aspartate structure

Product Name:Dibenzyl L-Aspartate

CAS No:2791-79-9

MF:C₁₈H₁₉NO₄

MW:313.347765207291

MDL:MFCD09749710

CID:239574

PubChem ID:2808532

Update Time:2025-10-24

Dibenzyl L-Aspartate Chemical and Physical Properties

Names and Identifiers

- L-Asparticacid, 1,4-bis(phenylmethyl) ester
- Dibenzyl L-Aspartate
- (S)-Dibenzyl 2-aminosuccinate
- dibenzyl (2S)-2-aminobutanedioate
- L-Aspartic acid dibenzyl ester
- AmbotzHAA5930
- Asp(Bzl)-OBzl
- Asp(OBzl)-OBzl
- dibenzyl (S)-aspartate
- H-Asp(Bzl)-OBzl inverted exclamation mark currencyHCl
- H-Asp(COOBzl)-COOBzl
- H-Asp-(OBn)-OBn
- 1,4-DIBENZYL (2S)-2-AMINOBUTANEDIOATE
- Dibenzyl-l-aspartic acid
- CS-0450394
- dibenzyl-l-aspartate
- 2791-79-9
- CCG-256312
- H-ASP(OBZL)-OBZL HCL
- aspartic acid dibenzyl ester
- SCHEMBL1264374
- BRD-K36568267-075-01-9
- DTXSID80384577
- A876841
- (S)-Dibenzyl2-aminosuccinate
- 6327-59-9
- Dibenzyl 2-aminosuccinate #
- dibenzyl aspartate
- AKOS024462516
- AS-57279
- MDL： MFCD09749710
- Inchi： 1S/C18H19NO4/c19-16(18(21)23-13-15-9-5-2-6-10-15)11-17(20)22-12-14-7-3-1-4-8-14/h1-10,16H,11-13,19H2/t16-/m0/s1
- InChI Key： BQAMWLOABQRMAO-INIZCTEOSA-N
- SMILES： O(CC1C=CC=CC=1)C([C@H](CC(=O)OCC1C=CC=CC=1)N)=O

Computed Properties

Exact Mass: 313.13100
Monoisotopic Mass: 313.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 9
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 78.6Å²

Experimental Properties

Density: 1.205
PSA: 75.63000
LogP: 2.75380

Dibenzyl L-Aspartate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM279304-5g	(S)-Dibenzyl 2-aminosuccinate	2791-79-9	95%	5g	$762	2021-06-09
TRC	D417085-500mg	Dibenzyl L-Aspartate	2791-79-9		500mg	$236.00	2023-05-18
TRC	D417085-1g	Dibenzyl L-Aspartate	2791-79-9		1g	$ 330.00	2022-06-05
TRC	D417085-5g	Dibenzyl L-Aspartate	2791-79-9		5g	$1596.00	2023-05-18
Chemenu	CM279304-5g	(S)-Dibenzyl 2-aminosuccinate	2791-79-9	95%	5g	$762	2022-06-11
Alichem	A019139543-5g	(S)-Dibenzyl 2-aminosuccinate	2791-79-9	95%	5g	$675.68	2023-09-02
TRC	D417085-1000mg	Dibenzyl L-Aspartate	2791-79-9		1g	$402.00	2023-05-18
eNovation Chemicals LLC	Y1196527-5g	L-Aspartic Acid Dibenzyl Ester	2791-79-9	95%	5g	$980	2024-07-19
eNovation Chemicals LLC	Y1196527-5g	L-Aspartic Acid Dibenzyl Ester	2791-79-9	95%	5g	$980	2025-02-27
1PlusChem	1P00C3B5-250mg	Dibenzyl L-aspartate	2791-79-9	95%	250mg	$51.00	2024-05-07